(2R)-3-Hydroxy-2,3-dimethylbutanoic acid

• IUPAC Name: (2R)-3-hydroxy-2,3-dimethylbutanoic acid
• InChI: InChI=1S/C6H12O3/c1-4(5(7)8)6(2,3)9/h4,9H,1-3H3,(H,7,8)/t4-/m0/s1
• InChI Key: FKMQLWUMYSBWQE-BYPYZUCNSA-N
• Canonical SMILES: CC(C(=O)O)C(C)(C)O
• Isomeric SMILES: C[C@@H](C(=O)O)C(C)(C)O
• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol
• CAS RN: 1315051-78-5

Description

(2R)-3-Hydroxy-2,3-dimethylbutanoic acid, commonly known as HDMBA, is a chiral compound that belongs to the class of alpha-hydroxy acids. HDMBA has been the subject of several scientific studies due to its unique chemical properties and potential applications in various fields. In

Scientific Research Applications

Applications in Dermatology and Cosmetology

Hydroxy acids (HAs), including compounds like (2R)-3-Hydroxy-2,3-dimethylbutanoic acid, have a significant role in cosmetic and dermatological formulations. They are used for their beneficial effects on the skin, particularly in treating conditions like photoaging, acne, ichthyosis, rosacea, pigmentation disorders, and psoriasis. Although the biological mechanisms of their action require further elucidation, HAs are known to affect processes like melanogenesis and tanning. The cosmetic vehicles used in these formulations also play a crucial role in the effectiveness of HAs (Kornhauser, Coelho, & Hearing, 2010).

Biotechnological Applications

Lactic acid, a category that includes hydroxycarboxylic acids like this compound, is primarily produced through the fermentation of biomass. Beyond its use in biodegradable polymers, lactic acid is a potential feedstock for green chemistry. Various valuable chemicals, such as pyruvic acid, acrylic acid, 1,2-propanediol, and lactate ester, can be derived from lactic acid through both chemical and biotechnological routes. The "greener" properties of these biotechnological processes hint at a potential shift from chemical routes to more environmentally friendly biotechnological production methods in the future (Gao, Ma, & Xu, 2011).

Antioxidant Properties and Structure-Activity Relationships

Hydroxycinnamic acids (HCAs), which include this compound, are known for their significant biological properties, particularly as antioxidants. Studies focused on the structure-activity relationships (SARs) of HCAs have aimed to generate more potent antioxidant molecules using medicinal chemistry. These studies have revealed that the presence of an unsaturated bond on the side chain of HCAs and the presence of ortho-dihydroxy phenyl groups (catechol moiety) are crucial for their antioxidant activity. While the presence of three hydroxy groups does not necessarily enhance activity, the optimization of the structure of HCAs is a critical task in medicinal chemistry, with implications for the management of oxidative stress-related diseases (Razzaghi-Asl et al., 2013).